![molecular formula C14H22N2O2 B7510214 N-(3,3-dimethylbutan-2-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide](/img/structure/B7510214.png)
N-(3,3-dimethylbutan-2-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,3-dimethylbutan-2-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide, also known as DMXAA, is a small molecule drug that has been extensively studied for its potential use in cancer treatment. DMXAA was first identified as a potential anti-cancer agent in the late 1990s, and since then, numerous studies have been conducted to investigate its mechanism of action, biochemical and physiological effects, and potential applications in cancer therapy.
Mechanism of Action
The mechanism of action of N-(3,3-dimethylbutan-2-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide is not fully understood, but it is thought to involve the activation of the immune system and the induction of tumor cell death. This compound has been shown to stimulate the production of cytokines, which are signaling molecules that play a key role in the immune response. This compound has also been shown to induce tumor cell death through a process known as apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. This compound has been shown to stimulate the production of cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interferon-gamma (IFN-gamma), which are involved in the immune response. This compound has also been shown to induce tumor cell death through the upregulation of pro-apoptotic genes and the downregulation of anti-apoptotic genes.
Advantages and Limitations for Lab Experiments
N-(3,3-dimethylbutan-2-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide has a number of advantages for use in lab experiments. It is a small molecule drug that can be easily synthesized and purified, and it has been extensively studied in preclinical models. However, there are also some limitations to using this compound in lab experiments. This compound has a relatively short half-life in the body, which can make it difficult to achieve consistent results. Additionally, this compound has been shown to have toxicity in some animal models, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research on N-(3,3-dimethylbutan-2-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide. One area of interest is the development of combination therapies that incorporate this compound with other cancer treatments, such as chemotherapy and radiation therapy. Another area of interest is the development of new formulations of this compound that can improve its pharmacokinetic properties and reduce toxicity. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify biomarkers that can predict its efficacy in different cancer types.
Synthesis Methods
N-(3,3-dimethylbutan-2-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide can be synthesized using a variety of methods, including the reaction of 2-chloronicotinic acid with 3,3-dimethylbut-2-en-1-ol, followed by oxidation and amidation. Another common synthesis method involves the reaction of 2,3-dichloropyridine with 3,3-dimethylbut-2-en-1-ol, followed by oxidation and amidation.
Scientific Research Applications
N-(3,3-dimethylbutan-2-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide has been extensively studied for its potential use in cancer therapy. In preclinical studies, this compound has been shown to have potent anti-tumor activity against a variety of cancer types, including lung, breast, colon, and prostate cancer. This compound has also been shown to enhance the anti-tumor activity of other cancer treatments, such as radiation therapy and chemotherapy.
Properties
IUPAC Name |
N-(3,3-dimethylbutan-2-yl)-N,1-dimethyl-2-oxopyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c1-10(14(2,3)4)16(6)13(18)11-7-8-15(5)12(17)9-11/h7-10H,1-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUBZKHHKBQKCIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)(C)C)N(C)C(=O)C1=CC(=O)N(C=C1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.